Cas no 2230803-39-9 (3-(2,2-difluoroethyl)pyrrolidine hydrochloride)

• Product Name: 3-(2,2-difluoroethyl)pyrrolidine hydrochloride
• CAS No: 2230803-39-9
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD31667322
• CID: 5184403
• PubChem ID: 137965821
• Update Time: 2025-11-01

3-(2,2-difluoroethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethyl)pyrrolidine hydrochloride

• MDL： MFCD31667322
• Inchi： 1S/C6H11F2N.ClH/c7-6(8)3-5-1-2-9-4-5;/h5-6,9H,1-4H2;1H
• InChI Key： XWHBRSJOWFYLEX-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)C(F)F.Cl

Additional information on 3-(2,2-difluoroethyl)pyrrolidine hydrochloride

Comprehensive Overview of 3-(2,2-Difluoroethyl)pyrrolidine Hydrochloride (CAS No. 2230803-39-9): Properties, Applications, and Industry Insights

The compound 3-(2,2-difluoroethyl)pyrrolidine hydrochloride (CAS 2230803-39-9) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyrrolidine derivative, characterized by a difluoroethyl substitution, exhibits intriguing physicochemical properties that make it valuable for drug discovery and material science. As researchers increasingly focus on fluorinated building blocks, this compound stands out for its balance of lipophilicity and metabolic stability—a critical consideration in modern medicinal chemistry.

Recent trends in AI-driven drug design and high-throughput screening have highlighted the importance of specialized heterocycles like 3-(2,2-difluoroethyl)pyrrolidine hydrochloride. Computational studies suggest its scaffold may serve as a versatile intermediate for kinase inhibitors and GPCR-targeted therapies, addressing current demands in oncology and CNS drug development. The presence of fluorine atoms enhances bioavailability—a property frequently searched in connection with bioisosteric replacements and prodrug optimization strategies.

From a synthetic chemistry perspective, the hydrochloride salt form (CAS 2230803-39-9) offers improved handling characteristics compared to free bases, a practical advantage for industrial-scale applications. Analytical data indicates excellent solubility in polar solvents, with thermal stability up to 150°C—properties often queried in chemical databases by formulation scientists. The compound's chiral center also makes it relevant to asymmetric synthesis discussions, particularly in the context of enantioselective catalysis.

Environmental and regulatory considerations position fluorinated pyrrolidines as sustainable alternatives to heavier halogens, aligning with green chemistry principles. Patent analyses reveal growing interest in this structural motif for biodegradable materials, with specific applications in electronic chemicals and agrochemical intermediates. These developments respond to frequent searches about eco-friendly fluorochemicals and REACH-compliant compounds.

Quality standards for 3-(2,2-difluoroethyl)pyrrolidine hydrochloride typically require ≥98% purity by HPLC, with stringent control of genotoxic impurities—a key concern in pharmaceutical GMP manufacturing. Analytical methods like LC-MS and 19F-NMR are commonly employed for characterization, topics frequently explored in spectroscopy forums. The compound's stability under various pH conditions makes it particularly interesting for formulation development studies.

Market intelligence suggests expanding applications of this difluorinated compound in PET radiopharmaceuticals, leveraging fluorine's isotopic properties. This connects to trending searches about diagnostic imaging agents and theranostic compounds. Additionally, its potential as a hydrogen bond acceptor in crystal engineering attracts attention from solid-state chemistry researchers investigating co-crystal formation.

Emerging research directions include exploring 3-(2,2-difluoroethyl)pyrrolidine hydrochloride in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design—two of the most searched topics in contemporary drug discovery. The compound's balanced logP value (predicted ~1.2) and polar surface area make it suitable for blood-brain barrier penetration studies, addressing frequent queries about CNS drug properties.

Supply chain data indicates growing availability of 2230803-39-9 through specialized fine chemical suppliers, with technical specifications often including detailed spectral data and certificates of analysis—information highly valued by quality control professionals. The compound's shelf life under inert atmosphere exceeds 24 months, a practical consideration for inventory management in research institutions.